
Dodecylguanidine: A Technical Guide to its
Biodegradability and Environmental Fate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecylguanidine

Cat. No.: B090949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biodegradability and

environmental fate of dodecylguanidine (DG), a chemical with applications as a fungicide,

bactericide, and industrial biocide. This document summarizes available quantitative data,

details relevant experimental protocols, and visualizes key environmental processes to support

informed risk assessment and decision-making.

Physicochemical Properties and Environmental
Distribution
Dodecylguanidine's behavior in the environment is influenced by its physicochemical

properties. As a guanidine derivative, it exists predominantly in its cationic form under typical

environmental pH conditions.

Property Value Reference / Method

Log K_ow_ 0.96 [Generic]

Water Solubility 630 mg/L at 25°C (for dodine) [1]

Vapor Pressure 1300 mPa at 20°C (for dodine) [1]

pKa 9 [2]

Soil Adsorption (K_oc_) 1 x 10^5^ (estimated) [1][2]
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Note: Dodine, the acetate salt of dodecylguanidine, is often studied. The environmental fate

of dodine and dodecylguanidine hydrochloride is considered together as they share the same

cationic form, dodecylguanidine, under typical environmental conditions in water and moist

soil.[3]

Biodegradability
The primary mechanism for the degradation of dodecylguanidine in the environment is

microbial activity.[1] It is not expected to be persistent in the terrestrial environment but shows

persistence in aquatic systems.

Aerobic Biodegradation in Soil
Studies indicate that dodecylguanidine is not persistent in soil under aerobic conditions.

Parameter Value
Test System /
Conditions

Guideline
Reference

Aerobic Soil Half-Life

(DT50)
17.5 to 22.3 days

Specific soil types and

conditions not

detailed.

Not specified

Aerobic Soil Half-Life

(DT50)
~20 days

Specific soil types and

conditions not

detailed.

Not specified[1]

Aerobic Biodegradation in Aquatic Systems
In contrast to its behavior in soil, dodecylguanidine is persistent in the aquatic environment

under aerobic conditions.

Parameter Value
Test System /
Conditions

Guideline
Reference

Aerobic Aquatic

Metabolism Half-Life

(DT50)

38.9 to 227 days

at 25°C; specific

sediment/water

systems not detailed.

Not specified[3]
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Abiotic Degradation
Abiotic degradation pathways, such as hydrolysis and photolysis, are also considered in the

environmental fate assessment of chemicals.

Hydrolysis
Limited information is currently available on the hydrolysis of dodecylguanidine. Given its

stability under moderately acidic or alkaline conditions, hydrolysis is not expected to be a major

degradation pathway.

pH Half-life (t1/2) Temperature
Guideline
Reference

4 Data not available OECD 111

7 Data not available OECD 111

9 Data not available OECD 111

Photolysis
Information on the photolytic degradation of dodecylguanidine in water and soil is not readily

available.

Environmental Fate and Transport
Soil Mobility
With a high estimated soil organic carbon-water partitioning coefficient (K_oc_) of 1 x 10^5^,

dodecylguanidine is expected to be immobile in soil.[1][2] It binds strongly to soil particles,

which limits its potential to leach into groundwater.[1]

Volatilization
Given its low vapor pressure and high water solubility, dodecylguanidine is not expected to

volatilize from moist soil or water surfaces.[3]

Biodegradation Pathways and Metabolites
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The degradation of dodecylguanidine is believed to proceed through oxidation and hydrolysis,

ultimately leading to the formation of carbon dioxide and ammonia. Intermediate degradation

products include guanidine and urea.

Dodecylguanidine Oxidation & Hydrolysis
(Microbial)

Guanidine

Urea

Carbon Dioxide

Ammonia

Click to download full resolution via product page

Proposed biodegradation pathway of dodecylguanidine.

Experimental Protocols
The following sections describe the general methodologies for key environmental fate studies

as prescribed by the Organisation for Economic Co-operation and Development (OECD)

guidelines. Specific experimental details for dodecylguanidine studies are not fully available in

the public domain.

OECD 307: Aerobic and Anaerobic Transformation in
Soil
This guideline is used to determine the rate of degradation and the degradation pathway of a

chemical in soil under both aerobic and anaerobic conditions.
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Prepare Soil Samples
(Characterized)

Treat Soil with
¹⁴C-Dodecylguanidine

Incubate in the Dark
(Controlled Temperature & Moisture)

Aerobic Conditions
(Flow-through or Biometer)

Anaerobic Conditions
(e.g., Nitrogen atmosphere)

Trap Volatiles (¹⁴CO₂)Collect Samples
at Intervals

Solvent Extraction

Analyze Extracts
(HPLC, LC-MS)

Determine Non-Extractable
Residues (NER)

Data Analysis
(DT₅₀, DT₉₀, Metabolite ID)

Click to download full resolution via product page

General workflow for an OECD 307 soil metabolism study.
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OECD 308: Aerobic and Anaerobic Transformation in
Aquatic Sediment Systems
This guideline assesses the degradation and partitioning of a chemical in a water-sediment

system.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect Water and
Sediment Samples

Set up Water-Sediment
Systems

Apply ¹⁴C-Dodecylguanidine
to Water Phase

Incubate in the Dark
(Controlled Temperature)

Aerobic System
(Aerated Water)

Anaerobic System
(Nitrogen Atmosphere)

Sample Water & Sediment
at Intervals

Separate Water
and Sediment

Extract Sediment

Analyze Water PhaseAnalyze Sediment Extract

Data Analysis
(DT₅₀, Partitioning, Metabolites)
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General workflow for an OECD 308 aquatic sediment study.
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OECD 106: Adsorption - Desorption Using a Batch
Equilibrium Method
This method is used to determine the extent to which a chemical adsorbs to and desorbs from

soil.
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Select and Characterize
Test Soils

Adsorption Phase:
Equilibrate Soil with Solution

Prepare Dodecylguanidine
Solutions of Known

Concentrations

Separate Soil and
Aqueous Phases
(Centrifugation)

Analyze Aqueous Phase
Concentration

Calculate Adsorbed
Amount

Desorption Phase:
Resuspend Soil with

Fresh Solution

Determine K_d, K_oc, and
Freundlich Isotherms

Separate Soil and
Aqueous Phases

Analyze Aqueous Phase
Concentration

Calculate Desorbed
Amount
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General workflow for an OECD 106 adsorption-desorption study.
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Summary and Conclusions
Dodecylguanidine is a moderately water-soluble, non-volatile compound that is expected to

be immobile in soil due to its strong adsorption to soil particles. The primary route of its

environmental degradation is through microbial metabolism, with a significantly faster

degradation rate in soil compared to aquatic environments. While general degradation half-

lives are available, detailed quantitative data from studies following standardized OECD

guidelines are not readily accessible in the public domain. Further research and access to

regulatory submission data would be necessary to provide a more complete quantitative

assessment of the environmental fate of dodecylguanidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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